Cas no 62584-30-9 (3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile)
62584-30-9 structure
Product Name:3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile
CAS No:62584-30-9
MF:C9H2ClF6N
MW:273.562302112579
CID:499779
PubChem ID:22625193
Update Time:2025-04-19
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3,5-bis(trifluoromethyl)benzonitrile
- 3,5-bis-(Trifluoromethyl)-4-chlorobenzonitrile
- 3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE
- Benzonitrile, 4-chloro-3,5-bis(trifluoromethyl)-
- AC-4024
- C9H2ClF6N
- 62584-30-9
- DB-073152
- MFCD03412181
- DTXSID00627054
- AKOS015890069
- SCHEMBL7574862
- 3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile
-
- MDL： MFCD03412181
- Inchi： 1S/C9H2ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H
- InChI Key： TUWQECDDVRORJX-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC(C#N)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 272.97800
- Monoisotopic Mass: 272.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 4
Experimental Properties
- Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 217.1±35.0 ºC (760 Torr),
- Flash Point: 85.1±25.9 ºC,
- Refractive Index: 1.439
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
- PSA: 23.79000
- LogP: 4.24928
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T790965-50mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T790965-100mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T790965-500mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 500mg |
$ 80.00 | 2022-06-02 | ||
| 1PlusChem | 1P00EEO7-100mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 100mg |
$217.00 | 2024-04-22 | |
| 1PlusChem | 1P00EEO7-250mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 250mg |
$328.00 | 2024-04-22 | |
| Aaron | AR00EEWJ-100mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 100mg |
$59.00 | 2025-02-11 | |
| Aaron | AR00EEWJ-250mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 250mg |
$102.00 | 2025-02-11 | |
| Aaron | AR00EEWJ-1g |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 1g |
$276.00 | 2025-02-11 | |
| A2B Chem LLC | AG71399-100mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 100mg |
$188.00 | 2024-04-19 | |
| A2B Chem LLC | AG71399-250mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 250mg |
$288.00 | 2024-04-19 |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
62584-30-9 (3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile) Related Products
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